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Abstract
Isonitrosoacetone, also known as 2-oxopropanal 1-oxime, is a versatile organic compound

with significant applications in coordination chemistry and as a precursor in organic synthesis.

This technical guide provides a comprehensive overview of its core physical and chemical

properties. Quantitative data are systematically presented, and detailed experimental protocols

for its synthesis are outlined. Furthermore, key chemical transformations, including its synthesis

and tautomeric equilibrium, are visually represented to facilitate a deeper understanding of its

behavior.

Physical Properties
Isonitrosoacetone is a crystalline solid at room temperature.[1][2] It is freely soluble in water

and ether, moderately soluble in warm chloroform, benzene, and carbon tetrachloride, and

practically insoluble in petroleum ether.[3] It is known to sublime easily, forming shiny needles,

and is volatile with steam.[3]
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Property Value References

Molecular Formula C₃H₅NO₂ [1][2][4][5][6]

Molecular Weight 87.08 g/mol [1][3][4][5]

Melting Point 69 °C [3][4][5][6]

Boiling Point 193 °C at 760 mmHg [5][6]

Density 1.1 g/cm³ [5][6]

Appearance Leaflets or solid powder [2][3]

pKa (25 °C) 8.3 - 8.39 [3][7][8]

LogP 0.34 [4]

XLogP3 0.4 [1][4]

Flash Point 70.6 °C [5][6]

Refractive Index 1.445 [5]

Chemical Properties and Reactions
Isonitrosoacetone exhibits a range of chemical behaviors stemming from its oxime and

ketone functional groups. It is faintly acidic and dissolves in alkalis to form yellow solutions.[3]

Tautomerism
A key feature of isonitrosoacetone is its existence in tautomeric forms. The primary

equilibrium is between the keto-oxime form and the enol-oxime form. This keto-enol

tautomerism is fundamental to its reactivity.

Keto-oxime Form Enol-oxime Form

CH₃-C(=O)-CH=N-OH CH₂=C(OH)-CH=N-OHEquilibrium
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Caption: Keto-enol tautomerism of isonitrosoacetone.

Synthesis
The most common method for the synthesis of isonitrosoacetone is the nitrosation of

acetone. This reaction involves the electrophilic attack of a nitrosating agent on the enol

tautomer of acetone.

Acetone

Enol Tautomer

Enolization

Isonitrosoacetone

Sodium Nitrite (NaNO₂)
in Acetic Acid

Nitrosation

HCl (catalyst)

Click to download full resolution via product page

Caption: Synthesis of isonitrosoacetone from acetone.

Transition Metal Complexation
Isonitrosoacetone readily forms stable complexes with various transition metals, such as

copper and nickel.[4] The coordination typically occurs through the nitrogen atom of the oxime

group, and the resulting complexes can adopt different geometries, including square-planar or

octahedral, depending on the metal and reaction conditions.[4]
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Spectral Data
Infrared (IR) Spectroscopy
The infrared spectrum of isonitrosoacetone shows characteristic absorption bands. A strong,

sharp band around 3570 cm⁻¹ is attributed to the free O-H stretching of the oxime group, while

a broad band around 3330 cm⁻¹ corresponds to the hydrogen-bonded O-H stretching, with its

intensity increasing with concentration.[9] The C=O stretching vibration is observed in the

range of 1705-1725 cm⁻¹, and the C=N stretching appears around 1640-1690 cm⁻¹.[9] An

absorption band between 972-990 cm⁻¹ is also noted.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra are available for isonitrosoacetone.[1] While detailed peak

assignments and coupling constants are not extensively reported in the readily available

literature, the spectra are consistent with the compound's structure.

Experimental Protocols
Synthesis of Isonitrosoacetone from Acetone
This protocol is based on the nitrosation of acetone using sodium nitrite in an acidic medium.

Materials:

Acetone

Sodium nitrite (NaNO₂)

Acetic acid

Ice bath

Stirring apparatus

Filtration apparatus

Procedure:
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A solution of acetone in acetic acid is prepared and cooled to 0 °C in an ice bath with

continuous stirring.

A solution of sodium nitrite in water is then added dropwise to the cooled acetone solution,

ensuring the temperature remains at 0 °C.[3]

After the addition is complete, the reaction mixture is stirred for a specified period at low

temperature.

The resulting product, isonitrosoacetone, can be isolated by filtration and purified by

recrystallization from a suitable solvent such as a mixture of ether and petroleum ether or

carbon tetrachloride.[3]

Safety and Handling
Isonitrosoacetone is classified as an irritant. It is reported to cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1][4] Appropriate

personal protective equipment, including gloves, safety goggles, and a lab coat, should be

worn when handling this compound.[6] Work should be conducted in a well-ventilated area or a

chemical fume hood.[6] For storage, it should be kept in a dry, dark place at 0 - 4 °C for short-

term storage or -20 °C for long-term storage.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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